Cas no 88441-25-2 (1-Naphthalenecarbonitrile, 4-[(4-phenyl-1-piperazinyl)methyl]-)

• Product Name: 1-Naphthalenecarbonitrile, 4-[(4-phenyl-1-piperazinyl)methyl]-
• CAS No: 88441-25-2
• MF: C₂₂H₂₁N₃
• MW: 327.422244787216
• CID: 632644
• PubChem ID: 71317987
• Update Time: 2025-04-19

1-Naphthalenecarbonitrile, 4-[(4-phenyl-1-piperazinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarbonitrile, 4-[(4-phenyl-1-piperazinyl)methyl]-
• 4-[(4-phenylpiperazin-1-yl)methyl]naphthalene-1-carbonitrile
• DTXSID00748177
• 88441-25-2

• Inchi： 1S/C22H21N3/c23-16-18-10-11-19(22-9-5-4-8-21(18)22)17-24-12-14-25(15-13-24)20-6-2-1-3-7-20/h1-11H,12-15,17H2
• InChI Key： BNKVBXPLZSCIOE-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(C#N)C3C=CC=CC2=3)CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 327.173547683g/mol
• Monoisotopic Mass: 327.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 30.3Ų